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A comprehensive guide for researchers and industry professionals on the comparative

performance of carbohydrazide and hydrazine as oxygen scavengers in boiler systems.

In the critical domain of boiler water treatment, the effective removal of dissolved oxygen is

paramount to prevent corrosion and ensure the longevity and efficiency of the system. For

decades, hydrazine has been the traditional oxygen scavenger of choice. However, its

classification as a probable human carcinogen has necessitated the adoption of safer

alternatives. This guide provides a detailed comparison of carbohydrazide and hydrazine,

presenting experimental data, methodologies, and a clear rationale for why carbohydrazide is

now considered a superior option in terms of both safety and performance.

Executive Summary
Carbohydrazide has emerged as a leading replacement for hydrazine, offering comparable,

and in some conditions, superior oxygen scavenging capabilities without the associated health

risks. It is a non-carcinogenic, solid compound that is easier and safer to handle than the highly

toxic and volatile liquid hydrazine. Experimental evidence demonstrates that carbohydrazide
is an effective oxygen scavenger and metal passivator, contributing to the formation of a

protective magnetite layer on boiler surfaces. While the theoretical dosage of carbohydrazide
required for oxygen scavenging is higher than that of hydrazine, its significantly improved

safety profile and environmental benefits make it the preferred choice for modern boiler water

treatment applications.
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Performance Data: Carbohydrazide vs. Hydrazine
The following table summarizes the key quantitative performance parameters of

carbohydrazide and hydrazine based on available experimental data.
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Parameter Carbohydrazide Hydrazine
Key Findings &
Citations

Oxygen Scavenging

Efficiency

At 227°-239° F and

pH 10.5, 5.0 ppm of

carbohydrazide

achieved 98.7%

oxygen removal,

comparable to 10.0

ppm of hydrazine

achieving 99.2%

removal.

At the same

conditions, 10.0 ppm

of hydrazine resulted

in 99.2% oxygen

removal.

Data suggests that

approximately half the

concentration of

carbohydrazide can

achieve similar

oxygen removal levels

as hydrazine.[1]

Metal Passivation

Visual inspection of

firerods in an

experimental boiler

showed

carbohydrazide to be

the most effective

metal passivator,

resulting in a "dull

grey" appearance

indicative of a

protective oxide layer.

Hydrazine treatment

resulted in a "light

grey" appearance on

the firerods.

Under the tested

conditions,

carbohydrazide

demonstrated superior

metal passivation

capabilities compared

to hydrazine.[1]

Thermal Stability &

Decomposition

Thermally stable up to

approximately 135°C

(275°F). Above this

temperature, it begins

to hydrolyze to

hydrazine and carbon

dioxide. At

temperatures

exceeding 200°C

(392°F), it

decomposes into

ammonia, nitrogen,

and hydrogen.[1][2]

Decomposes at

temperatures above

200°C (392°F) to form

ammonia, nitrogen,

and hydrogen.

Carbohydrazide's

decomposition to

hydrazine at higher

temperatures means it

can still effectively

scavenge oxygen

throughout the boiler

system.[1][2]
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Iron and Copper

Levels in Boiler Water

In a comparative

study, the average

iron and copper

concentrations in

boiler water treated

with carbohydrazide

were found to be 17

µg/kg and 4 µg/kg,

respectively.

In the same study, the

boiler water treated

with hydrazine

showed average iron

and copper

concentrations of 19

µg/kg and 6 µg/kg,

respectively.

The study indicated

that carbohydrazide

treatment resulted in

slightly lower levels of

corrosion products

(iron and copper) in

the boiler water

compared to

hydrazine.[3]

Dosage Rate in a

High-Pressure Boiler

A dosing rate of 0.7

mg/kg of

carbohydrazide was

found to be

satisfactory for

smooth boiler

operation.

Not explicitly stated in

the comparative study,

but the focus was on

maintaining a specific

residual hydrazine

level.

The optimal dosage of

carbohydrazide was

determined by

monitoring the

residual hydrazine

concentration in the

feedwater.[3]

Experimental Protocols
The following methodologies are based on a comparative study conducted by Rahman et al.

(2018) in two identical high-pressure boilers to evaluate the performance of carbohydrazide
against hydrazine.

Objective
To assess the suitability and efficiency of carbohydrazide as a safe alternative to hydrazine for

oxygen scavenging and corrosion control in high-pressure boilers.

Experimental Setup
Boilers: Two identical high-pressure water tube boilers were used.

Treatment: Boiler 1 was treated with carbohydrazide, while Boiler 2 was treated with

hydrazine.

Monitoring: Water and steam samples were collected from various points in the boiler

system, including the feedwater line, economizer inlet, boiler blowdown, and saturated steam
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line.

Parameters Analyzed: Dissolved oxygen, pH, conductivity, residual oxygen scavenger

concentration, and concentrations of iron and copper.

Corrosion Assessment: Carbon steel coupons were placed in the boiler drum to evaluate the

formation of a protective oxide layer and to determine the rate of corrosion by weight loss.

Procedure
Baseline Establishment: Before the trial, both boilers were operated under standard

conditions with hydrazine treatment to establish baseline data for water chemistry and

corrosion rates.

Treatment Implementation:

Boiler 1 (Carbohydrazide): The hydrazine feed was discontinued, and a carbohydrazide-

based oxygen scavenger was introduced. The initial dosage was based on feedwater

oxygen levels and was subsequently optimized by monitoring the residual hydrazine

concentration (a decomposition product of carbohydrazide) at the economizer inlet.

Boiler 2 (Hydrazine): Continued to be treated with hydrazine as the control.

Sampling and Analysis:

Regular grab samples of boiler water and feedwater were collected and analyzed for the

parameters listed above.

Dissolved oxygen levels were continuously monitored using online analyzers.

Corrosion Coupon Analysis:

The pre-weighed carbon steel coupons were exposed to the boiler water for a specified

period.

After exposure, the coupons were removed, cleaned according to standard procedures,

and re-weighed to determine the weight loss due to corrosion.
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The surface of the coupons was visually and microscopically examined to assess the

characteristics of the protective oxide film.

Data Evaluation: The data from the carbohydrazide-treated boiler was compared with the

data from the hydrazine-treated boiler and the baseline data to evaluate its performance in

terms of oxygen scavenging, corrosion control, and overall impact on boiler water chemistry.

Rationale for Carbohydrazide as a Safer Alternative
The primary driver for replacing hydrazine is its significant health and safety concerns. The

following diagram illustrates the logical flow of why carbohydrazide is the preferred safer

alternative.

Hydrazine Carbohydrazide

Boiler Application

Outcome

Hydrazine (N2H4)

Properties:
- Highly Toxic

- Volatile Liquid
- Probable Human Carcinogen

Oxygen Scavenging

Effective Metal Passivation

Effective

Safer Handling & Reduced PPE

Carbohydrazide ((NH2NH)2CO)

Properties:
- Low Toxicity

- Solid Crystalline Powder
- Non-Carcinogenic

Effective

Effective

Thermal Decomposition

Decomposes to Hydrazine at >135°C

Leads to

Improved Environmental & Regulatory Compliance

Leads to

Effective Corrosion Control
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Caption: Logical flow demonstrating carbohydrazide's advantages over hydrazine.

Signaling Pathways and Experimental Workflows
The primary chemical reactions and decomposition pathways for carbohydrazide and

hydrazine in a boiler system are crucial to understanding their function as oxygen scavengers.

Oxygen Scavenging Reactions

Carbohydrazide Pathway Hydrazine Pathway

(NH2NH)2CO
(Carbohydrazide)

2N2 (Nitrogen) +
3H2O (Water) +

CO2 (Carbon Dioxide)

2O2
(Oxygen)

N2H4
(Hydrazine)

N2 (Nitrogen) +
2H2O (Water)

O2
(Oxygen)
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Caption: Oxygen scavenging reactions of carbohydrazide and hydrazine.

Thermal Decomposition Pathways

Carbohydrazide Decomposition Hydrazine Decomposition

(NH2NH)2CO
(Carbohydrazide)

2N2H4 (Hydrazine) +
CO2 (Carbon Dioxide)

> 135°C

2NH3 (Ammonia) +
N2 (Nitrogen) +

H2 (Hydrogen) +
CO2 (Carbon Dioxide)

> 200°C

N2H4
(Hydrazine)

4NH3 (Ammonia) +
N2 (Nitrogen)

> 200°C
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Click to download full resolution via product page

Caption: Thermal decomposition pathways in a boiler environment.

Conclusion
The transition from hydrazine to carbohydrazide for boiler water oxygen scavenging

represents a significant advancement in industrial safety and environmental responsibility

without compromising operational efficiency. The data clearly indicates that carbohydrazide is

a robust and effective corrosion inhibitor. Its favorable safety profile, ease of handling, and

comparable performance make it an ideal choice for researchers, scientists, and drug

development professionals seeking to maintain high standards of safety and efficacy in their

operations. The adoption of carbohydrazide is a proactive step towards a safer and more

sustainable approach to boiler water treatment.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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